Cas no 2171893-62-0 ({3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine)

• Product Name: {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine
• CAS No: 2171893-62-0
• MF: C₁₂H₁₀ClF₂N₃
• MW: 269.677708148956
• CID: 6378696
• PubChem ID: 165861826
• Update Time: 2025-06-30

{3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine
• {3-[2-(chlorodifluoromethyl)pyrimidin-5-yl]phenyl}methanamine
• EN300-1586697
• 2171893-62-0

• Inchi： 1S/C12H10ClF2N3/c13-12(14,15)11-17-6-10(7-18-11)9-3-1-2-8(4-9)5-16/h1-4,6-7H,5,16H2
• InChI Key： HPEQORWOZZRWDW-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C=N1)C1=CC=CC(CN)=C1)(F)F

Computed Properties

• Exact Mass: 269.0531313g/mol
• Monoisotopic Mass: 269.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine

Introduction to {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine (CAS No. 2171893-62-0)

{3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171893-62-0, belongs to a class of molecules that exhibit promising properties for further development as therapeutic agents. The structural framework of this compound incorporates a pyrimidine core, which is a common motif in many bioactive molecules, particularly those targeting various metabolic pathways and disease mechanisms.

The molecular structure of {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine features a chlorodifluoromethyl substituent attached to a pyrimidinylphenyl group, which is connected via a methanamine linkage. This specific arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing candidate for further investigation. The chlorodifluoromethyl group is particularly noteworthy as it can influence the electronic properties of the molecule and may contribute to its binding affinity and selectivity towards certain biological receptors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate cellular processes by interacting with specific enzymes or receptors. {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine has been studied for its potential role in inhibiting key enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) and pyruvate kinase M2 (PKM2). These enzymes are critical regulators of energy metabolism and have been implicated in the pathogenesis of various cancers. The ability of this compound to interact with such targets has made it a subject of considerable interest in preclinical research.

One of the most compelling aspects of {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine is its potential to serve as a scaffold for the development of more potent and selective inhibitors. The pyrimidine core is known to be a privileged structure in drug design, often found in approved drugs due to its ability to form hydrogen bonds and stack effectively within biological targets. The phenyl ring attached to the pyrimidine moiety further enhances the molecular diversity, allowing for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

Recent studies have also explored the synthetic pathways for constructing {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine, aiming to optimize yield and purity while minimizing side reactions. Advances in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further biological evaluation. The use of modern techniques such as transition metal-catalyzed cross-coupling reactions has been particularly valuable in achieving the desired connectivity between the chlorodifluoromethyl group and the pyrimidinylphenyl moiety.

The pharmacological profile of {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine has been investigated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with target proteins, while experimental data have provided insights into its biochemical activity. These combined approaches have helped to validate the compound's potential as a lead molecule for drug discovery efforts.

Moreover, the environmental and safety considerations associated with {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine have been carefully evaluated. As part of responsible chemical research, efforts have been made to ensure that its synthesis and handling do not pose undue risks to researchers or the environment. This includes optimizing reaction conditions to minimize waste and employing green chemistry principles where feasible.

The future directions for research on {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine are multifaceted. Further exploration into its mechanism of action will be crucial for understanding how it modulates biological pathways and interacts with disease-related targets. Additionally, structure-based drug design strategies may be employed to modify its chemical structure, enhancing its potency and selectivity.

In conclusion, {3-2-(chlorodifluoromethyl)pyrimidin-5-ylphenyl}methanamine represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. Its investigation continues to advance our understanding of molecular interactions within biological systems and opens new avenues for drug discovery efforts aimed at addressing various diseases.